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Compound of Interest

Compound Name: PSB-0788

Cat. No.: B15571659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of PSB-0788, a potent and selective adenosine A2B receptor

antagonist. Adherence to this protocol will ensure the accurate and reproducible preparation of

this compound for in vitro and in vivo studies.

Chemical Properties and Data
PSB-0788 is a valuable tool in neuroscience research and drug development, specifically for

studies involving the adenosine A2B receptor. Accurate preparation of stock solutions is the

first critical step in any experiment. The following table summarizes the key quantitative data for

PSB-0788.
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Property Value Source

Molecular Weight 543.04 g/mol [1][2]

Formula C₂₅H₂₇ClN₆O₄S [1]

CAS Number 1027513-54-7 [1]

Purity ≥98% (HPLC) [2]

Solubility in DMSO
< 54.3 mg/mL (approx. 100

mM)
[1][2]

Appearance White solid [1]

Experimental Protocol: Preparation of a 10 mM PSB-
0788 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PSB-0788 in Dimethyl

Sulfoxide (DMSO). This is a common starting concentration for serial dilutions to achieve

desired experimental concentrations.

Materials:

PSB-0788 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or other appropriate sterile vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Equilibration: Before opening, allow the vial of PSB-0788 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of PSB-0788 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 5.43 mg of PSB-0788.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

PSB-0788 powder. To continue the example of a 10 mM solution with 5.43 mg of compound,

add 1 mL of DMSO.

Dissolution: Cap the tube securely and vortex thoroughly until the PSB-0788 is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid

dissolution if necessary, but ensure the solution returns to room temperature before storage.

Storage: The freshly prepared stock solution should be used as soon as possible.[1] For

short-term storage, store at -20°C.[1][3] Some suppliers recommend storage at 2-8°C or

+4°C for the solid compound.[2][4] It is generally not recommended to store the solution for

long periods.[1] For long-term storage of the solid compound, follow the manufacturer's

specific recommendations, which may include storage at -20°C.[1][3]

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of the PSB-0788 stock

solution.
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Caption: Workflow for PSB-0788 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. labsolu.ca [labsolu.ca]

3. PSB 0788 - 50mg | Lab On A Chip [lab-on-a-chip.com]

4. arctomsci.com [arctomsci.com]

To cite this document: BenchChem. [Preparation of PSB-0788 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571659#how-to-prepare-psb-0788-stock-solution]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15571659?utm_src=pdf-body-img
https://www.benchchem.com/product/b15571659?utm_src=pdf-body
https://www.benchchem.com/product/b15571659?utm_src=pdf-custom-synthesis
https://www.apexbt.com/psb-0788.html
https://labsolu.ca/product/psb-0788/
https://www.lab-on-a-chip.com/en/shop/b7313-50-psb-0788-50mg-44822
https://arctomsci.com/as1253819-1
https://www.benchchem.com/product/b15571659#how-to-prepare-psb-0788-stock-solution
https://www.benchchem.com/product/b15571659#how-to-prepare-psb-0788-stock-solution
https://www.benchchem.com/product/b15571659#how-to-prepare-psb-0788-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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